Cas no 912569-68-7 (4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane
• CAS No: 912569-68-7
• MF: C₁₉H₂₃BO₃
• MW: 310.195125818253
• MDL: MFCD09065022
• CID: 803031
• PubChem ID: 24229702
• Update Time: 2025-06-07

4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[3-(phenoxymethyl)phenyl]-
• 3-(PHENOXYMETHYL)BENZENEBORONIC ACID, PINACOL ESTER
• 4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(3-(phenoxymethyl)phenyl)-1,3,2-dioxaborolane
• OR12237
• PS-9670
• CS-0321877
• MFCD09065022
• FT-0747691
• D93587
• 912569-68-7
• AKOS025295907
• 3-(Benzyloxymethyl)phenylboronic acid, pinacol ester
• DTXSID20640407
• DB-078959
• 3-(Phenoxymethyl)phenylboronic acid pinacol ester

• MDL： MFCD09065022
• Inchi： 1S/C19H23BO3/c1-18(2)19(3,4)23-20(22-18)16-10-8-9-15(13-16)14-21-17-11-6-5-7-12-17/h5-13H,14H2,1-4H3
• InChI Key： AFDZGEOQKHIWKF-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(COC3C=CC=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 310.17400
• Monoisotopic Mass: 310.1740248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 76.5-77.5
• Boiling Point: 433.9±28.0 °C at 760 mmHg
• Flash Point: 216.2±24.0 °C
• Refractive Index: 1.544
• PSA: 27.69000
• LogP: 3.56480
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)